5-Methyl-2-(2,4,6-trimethylphenyl)-2H-imidazo[1,5-a]pyridin-4-ium chloride
Overview
Description
The compound is a type of imidazopyridine, which is a class of drugs that possess an imidazole ring fused with a pyridine moiety. These compounds are often used in medicinal chemistry due to their bioactivity .
Physical And Chemical Properties Analysis
Without specific experimental data, it’s difficult to provide a detailed analysis of the physical and chemical properties of this compound .Scientific Research Applications
-
Gold Cycloisomerization Catalytic Reactions
- Field : Organic Chemistry
- Application Summary : This compound is used as a reactant for gold cycloisomerization catalytic reactions .
- Method of Application : While the exact method of application is not specified, it typically involves the use of this compound as a reactant in a chemical reaction .
- Results : The outcomes of these reactions can vary widely depending on the specific conditions and reactants used .
-
Stable N-Heterocyclic Carbene Precursor
- Field : Organic Chemistry
- Application Summary : This compound can act as a stable N-heterocyclic carbene precursor .
- Method of Application : As a precursor, it can be used to generate N-heterocyclic carbenes, which are versatile ligands and organocatalysts in organic synthesis .
- Results : The generation of N-heterocyclic carbenes can enable a variety of organic reactions .
- Synthesis of Co-based Porphyrin MOF
- Field : Material Science
- Application Summary : This compound could potentially be used in the synthesis of a Co-based porphyrin MOF (Co-MTPhPyP) from a novel porphyrin .
- Method of Application : The exact method of application is not specified, but it would involve the use of this compound in the synthesis of the MOF .
- Results : The synthesized MOF exhibits an effective adsorption capacity for the removal of heavy metals such as Pb(II) and Cu(II) in an aqueous medium .
- Synthesis of 1-(2,4,6-Trimethylphenyl)ethanone
- Field : Organic Chemistry
- Application Summary : This compound could potentially be used in the synthesis of 1-(2,4,6-Trimethylphenyl)ethanone .
- Method of Application : The exact method of application is not specified, but it would involve the use of this compound in the synthesis process .
- Results : The synthesized compound could have various applications in organic chemistry .
Future Directions
properties
IUPAC Name |
5-methyl-2-(2,4,6-trimethylphenyl)imidazo[1,5-a]pyridin-2-ium;chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N2.ClH/c1-12-8-13(2)17(14(3)9-12)18-10-16-7-5-6-15(4)19(16)11-18;/h5-11H,1-4H3;1H/q+1;/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJFXURXZOPNPGY-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC2=C[N+](=CN12)C3=C(C=C(C=C3C)C)C.[Cl-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00584911 | |
Record name | 5-Methyl-2-(2,4,6-trimethylphenyl)-2H-imidazo[1,5-a]pyridin-4-ium chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00584911 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
286.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methyl-2-(2,4,6-trimethylphenyl)-2H-imidazo[1,5-a]pyridin-4-ium chloride | |
CAS RN |
1034449-18-7 | |
Record name | 5-Methyl-2-(2,4,6-trimethylphenyl)-2H-imidazo[1,5-a]pyridin-4-ium chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00584911 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1034449-18-7 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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